Cas no 2090577-87-8 (1-(2-Aminoethyl)-3-(tert-butyl)-1H-pyrazol-5-ol)

• Product Name: 1-(2-Aminoethyl)-3-(tert-butyl)-1H-pyrazol-5-ol
• CAS No: 2090577-87-8
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 4771565
• Update Time: 2025-11-01

1-(2-Aminoethyl)-3-(tert-butyl)-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminoethyl)-3-(tert-butyl)-1H-pyrazol-5-ol
• 1-(2-Aminoethyl)-3-(tert-butyl)-1H-pyrazol-5-ol

• Inchi： 1S/C9H17N3O/c1-9(2,3)7-6-8(13)12(11-7)5-4-10/h6,11H,4-5,10H2,1-3H3
• InChI Key： IAACATJBWPRIET-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(C)(C)C)NN1CCN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 0.7
• Topological Polar Surface Area: 58.4

Additional information on 1-(2-Aminoethyl)-3-(tert-butyl)-1H-pyrazol-5-ol

Introduction to 1-(2-Aminoethyl)-3-(tert-butyl)-1H-pyrazol-5-ol (CAS No. 2090577-87-8)

1-(2-Aminoethyl)-3-(tert-butyl)-1H-pyrazol-5-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 2090577-87-8, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their versatility in medicinal chemistry. The presence of both amino and tert-butyl substituents in its molecular structure imparts distinct chemical reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 1-(2-Aminoethyl)-3-(tert-butyl)-1H-pyrazol-5-ol consists of a pyrazole core substituted at the 2-position with a 2-aminoethyl group and at the 3-position with a tert-butyl group. This configuration creates a molecule with multiple reactive sites, enabling its use in various synthetic pathways. The pyrazole ring itself is known for its stability and ability to participate in hydrogen bonding, which is crucial for interactions with biological targets. The aminoethyl side chain further enhances its potential as a building block for pharmacophores, facilitating the development of novel drug candidates.

In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy in modulating biological pathways. For instance, studies have highlighted the role of pyrazole-based compounds in inhibiting enzymes and receptors involved in inflammatory responses, cancer progression, and neurological disorders. The specific substitution pattern of 1-(2-Aminoethyl)-3-(tert-butyl)-1H-pyrazol-5-ol makes it particularly intriguing for researchers seeking to develop targeted therapies. The tert-butyl group, while providing steric hindrance, can also enhance lipophilicity, which is often a desirable property for drug molecules aiming to cross biological membranes.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By leveraging the reactivity of the aminoethyl group and the stability of the pyrazole ring, researchers can design molecules that selectively inhibit specific kinases. Preliminary studies have suggested that derivatives of 1-(2-Aminoethyl)-3-(tert-butyl)-1H-pyrazol-5-ol exhibit promising activity against certain kinases, making them attractive candidates for further development.

The synthesis of 1-(2-Aminoethyl)-3-(tert-butyl)-1H-pyrazol-5-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group modifications. The introduction of the aminoethyl group typically involves nucleophilic substitution reactions, while the tert-butyl group is often introduced via alkylation reactions. Advances in catalytic methods have enabled more efficient and sustainable synthesis strategies, reducing waste and improving scalability.

In addition to its pharmaceutical applications, 1-(2-Aminoethyl)-3-(tert-butyl)-1H-pyrazol-5-ol has shown potential in material science research. Its ability to form stable complexes with metal ions makes it useful as a ligand in coordination chemistry. These complexes can be explored for their catalytic properties or as precursors to more complex materials with unique electronic or magnetic characteristics. The versatility of this compound underscores its importance not only as a pharmaceutical intermediate but also as a material science building block.

Recent advancements in computational chemistry have further enhanced the understanding of 1-(2-Aminoethyl)-3-(tert-butyl)-1H-pyrazol-5-ol's reactivity and potential applications. Molecular modeling studies have predicted how different substituents on the pyrazole ring influence its interactions with biological targets. These predictions are invaluable for guiding experimental design and optimizing drug candidates before they enter clinical trials. By integrating experimental data with computational insights, researchers can accelerate the development process and improve the likelihood of success.

The safety profile of 1-(2-Aminoethyl)-3-(tert-butyl)-1H-pyrazol-5-ol is another critical consideration in its application. While preliminary studies suggest it exhibits moderate solubility in organic solvents, further toxicological assessments are necessary to fully understand its behavior in biological systems. Researchers are employing various assays to evaluate its acute and chronic toxicity profiles, as well as its potential for bioaccumulation or long-term effects. Ensuring that this compound meets stringent safety standards will be essential before it can be widely adopted in pharmaceutical formulations.

The future prospects for 1-(2-Aminoethyl)-3-(tert-butyl)-1H-pyrazol-5-ol are promising, given its unique structural features and versatile reactivity. As research continues to uncover new applications, this compound is likely to play an increasingly important role in both academic and industrial settings. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating laboratory findings into tangible therapeutic benefits for patients worldwide.